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Compound of Interest

Compound Name: BPU-11

Cat. No.: B15615318

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the mechanical properties and
testing protocols for BPU-11, a bio-based polyurethane elastomer. The information is intended
to guide researchers in evaluating the suitability of BPU-11 for various applications, particularly
in the biomedical field, such as for artificial ligaments.[1]

Summary of Mechanical Properties

The BPU-11 elastomer exhibits a unique combination of high strength and toughness. Its
mechanical behavior is characterized by a balance of rigid and flexible segments within its
supramolecular network.[2] The following tables summarize the key quantitative data obtained
from mechanical testing of BPU-11 elastomers.
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Property Value Units
Tensile Strength ~50 MPa
Elongation at Break ~1800 %
Young's Modulus ~5.5 MPa
Toughness ~230 MJ/m3
Fracture Energy ~130 kJ/m2

Table 1. Summary of Tensile
Properties of BPU-11

Elastomer.
Test Condition Property Value Units
5000 cycles at 50% o
) Force Remaining >90 %
strain
5000 cycles at 50% )
Deformation Rate <5 %

strain

Table 2: Fatigue Test
Performance of 3D
Printed BPU-11

Ligaments.[1]

Experimental Protocols

Detailed methodologies for the key mechanical tests performed on BPU-11 elastomers are
provided below. These protocols are based on the available literature and standard practices
for elastomer testing.

Tensile Testing

Objective: To determine the tensile strength, Young's modulus, and elongation at break of BPU-
11 elastomers. This test is crucial for understanding the material's fundamental mechanical
properties under tension.
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Protocol:
e Specimen Preparation:
o Prepare dumbbell-shaped specimens from cast BPU-11 elastomer sheets.

o Ensure the specimens are free of nicks, cuts, or other surface flaws that could act as
stress concentrators.

o Measure the initial cross-sectional area of the gauge section of each specimen.
e Equipment:

o A universal testing machine (UTM) equipped with a suitable load cell.

o Extensometer for accurate strain measurement.

o Gripping fixtures appropriate for elastomeric materials to prevent slippage.

e Procedure:

o

Mount the specimen securely in the grips of the UTM, ensuring it is aligned with the
direction of pull.

o

Attach the extensometer to the gauge section of the specimen.

[¢]

Apply a tensile load at a constant rate of displacement until the specimen fractures. A
typical strain rate for elastomers is on the order of 500 mm/min.

[¢]

Record the load and displacement data throughout the test.

o Data Analysis:

o Calculate the engineering stress by dividing the applied load by the original cross-
sectional area.

o Calculate the engineering strain by dividing the change in gauge length by the original
gauge length.
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o Plot the stress-strain curve.[2]

o Determine the tensile strength (the maximum stress reached), Young's modulus (the initial
slope of the stress-strain curve), and elongation at break (the strain at fracture).

Click to download full resolution via product page

Fig. 1: Workflow for Tensile Testing of BPU-11 Elastomers.

Cyclic Loading-Unloading (Hysteresis) Testing

Objective: To evaluate the energy dissipation and recovery behavior of BPU-11 elastomers
under cyclic loading. This is important for applications involving repeated deformation.

Protocol:
e Specimen Preparation:
o Prepare specimens as described for tensile testing.
e Equipment:
o Auniversal testing machine (UTM) with cyclic testing capabilities.
e Procedure:
o Mount the specimen in the UTM.
o Subject the specimen to a series of loading and unloading cycles at a defined strain rate.

o The loading-unloading curves of the BPU-11 elastomer were tested at different tensile
strains.[2]
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o To investigate the self-recovery behavior, cyclic loading-unloading tensile curves were also
recorded at different waiting times between cycles.[2]

o Record the load and displacement data for each cycle.
o Data Analysis:
o Plot the stress-strain curves for the loading and unloading cycles.

o The area between the loading and unloading curves represents the energy dissipated as
heat (hysteresis).

o Analyze the change in hysteresis and residual strain over multiple cycles to assess the
material's elasticity and recovery.

Testing Procedure Data Analysis

[T RIS Plot Loading-Unloading Curves }—»l Calculate Hysteresis Energy ]al Assess Self-Recovery

Specimen Preparation _—

Introduce Waiting Times (optional)

Prepare Dumbbell Specimens Mount Specimen in UTM g Apply Cyclic Loading to Predefined Strain

Click to download full resolution via product page
Fig. 2: Workflow for Cyclic Loading-Unloading Testing.

Fracture Toughness Testing

Objective: To measure the energy required to propagate a crack in the BPU-11 elastomer,
which is a measure of its resistance to fracture.

Protocol:

e Specimen Preparation:
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o Prepare single-edge-notch specimens of the BPU-11 elastomer.

o Introduce a sharp pre-crack of a known length at the edge of the specimen.
e Equipment:

o Auniversal testing machine (UTM).
e Procedure:

o Mount the notched specimen in the UTM.

o Apply a tensile load at a constant displacement rate until the specimen fractures
completely.

o Record the load and displacement data.
e Data Analysis:

o Calculate the fracture energy by integrating the area under the load-displacement curve
and dividing by the initial ligament area (the cross-sectional area ahead of the crack tip).

Specimen Preparation Testing Procedure Data Analysis

Mount Specimen in UTM Apply Tensile Load until Fracture OSTEIEECEEEEEEE e, —»-| Calculate Area Under Load-Displacement Curve }—»‘ Calculate Fracture Energy

Create Single-Edge-Notch Specimen g Introduce a Sharp Pre-Crack
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Fig. 3: Workflow for Fracture Toughness Testing.

Fatigue Testing

Objective: To evaluate the durability of BPU-11 elastomers under cyclic loading conditions,
which is critical for applications like artificial ligaments that experience repetitive stress.[1]

Protocol:
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e Specimen Preparation:

o For applications such as artificial ligaments, BPU-11 can be fabricated into specific
structures using 3D printing.[1]

o Prepare the 3D printed ligament models for testing.
e Equipment:

o A dynamic mechanical analyzer (DMA) or a universal testing machine with fatigue testing
capabilities.

e Procedure:
o Mount the 3D printed ligament specimen.

o Subject the specimen to a high number of loading-unloading cycles at a specific strain
level (e.g., 5000 cycles at 50% strain).[1]

o Monitor the force required to reach the maximum strain and the permanent deformation of
the specimen throughout the test.

e Data Analysis:

o Calculate the percentage of force remaining after a set number of cycles to assess the
material's resistance to mechanical degradation.

o Measure the deformation rate (permanent set) to quantify the material's dimensional
stability under cyclic loading.

Specimen Preparation Testing Procedure Data Analysis

3D Print BPU-11 Ligament Model Mount Specimen g Apply Cyclic Loading (e.g., 5000 cycles at 50% strain) Monitor Force and Deformation g

Calculate Force Remaining (%) H Measure Deformation Rate (%)
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Fig. 4: Workflow for Fatigue Testing of 3D Printed BPU-11 Ligaments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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